Cas no 1806725-88-1 (3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806725-88-1
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 4828633
• Update Time: 2025-06-12

3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H8F3NO4/c1-15-7-5(14)6(16-8(9,10)11)4(3-13)2-12-7/h2,13-14H,3H2,1H3
• InChI Key： JFDVHQJEYQHYJR-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(N=CC=1CO)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8

Additional information on 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol

Comprehensive Overview of 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806725-88-1)

3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806725-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by the presence of hydroxyl, methoxy, and trifluoromethoxy functional groups. These moieties contribute to its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors or receptor modulators. The trifluoromethoxy group is especially noteworthy, as it often enhances metabolic stability and bioavailability—a key consideration in modern medicinal chemistry.

In recent years, researchers have focused on pyridine-based compounds like 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol due to their versatility in addressing challenges such as drug resistance and selectivity. The compound's CAS No. 1806725-88-1 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory filings. Its molecular structure suggests potential interactions with biological targets, making it a candidate for further investigation in therapeutic areas like inflammation or central nervous system disorders. The presence of both hydroxy and methanol groups also opens possibilities for derivatization, a strategy frequently employed to optimize pharmacokinetic properties.

The synthesis of 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol typically involves multi-step organic reactions, including halogenation, etherification, and oxidation processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for verifying its purity and structural integrity. Given the growing demand for fluorinated compounds in life sciences, this substance aligns with trends highlighted in recent publications and conferences. Its trifluoromethoxy substitution is particularly relevant, as fluorinated groups are known to improve membrane permeability—a hot topic in drug delivery research.

From an industrial perspective, CAS No. 1806725-88-1 represents an intermediate with potential scalability for commercial production. Manufacturers emphasize strict quality control to meet the standards required for research and development applications. Environmental and safety assessments of such compounds are increasingly important, reflecting broader societal concerns about sustainable chemistry. The compound’s stability under various pH conditions is another area of interest, as it impacts formulation strategies for potential end-use products.

In summary, 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol exemplifies the innovation driving contemporary chemical research. Its structural complexity and functional diversity make it a valuable subject for academic and industrial studies alike. As the scientific community continues to explore fluorinated pyridine derivatives, compounds like this will likely play a pivotal role in advancing knowledge across multiple disciplines, from medicinal chemistry to materials science.